2-Cyclopentylsulfanyl-1-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]ethanone

• IUPAC Name: 2-cyclopentylsulfanyl-1-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]ethanone
• InChI: InChI=1S/C18H23N3OS/c1-13-19-16-8-4-5-9-17(16)21(13)14-10-20(11-14)18(22)12-23-15-6-2-3-7-15/h4-5,8-9,14-15H,2-3,6-7,10-12H2,1H3
• InChI Key: RQDWFAOUSYEEMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1C3CN(C3)C(=O)CSC4CCCC4
• Molecular Formula: C18H23N3OS
• Molecular Weight: 329.5 g/mol

Description

The compound “2-Cyclopentylsulfanyl-1-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]ethanone” is a complex organic molecule that contains several functional groups including a cyclopentyl group, a sulfanyl group, a benzimidazole group, and an azetidine group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The benzimidazole and azetidine rings are likely to contribute significantly to the compound’s properties.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the sulfanyl group might be susceptible to oxidation, and the azetidine ring might undergo ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the sulfanyl group might make the compound polar and potentially increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

Without specific information, it’s difficult to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a potential drug, further studies could focus on optimizing its synthesis, studying its pharmacokinetics and pharmacodynamics, and conducting preclinical and clinical trials.